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CAS No.: 2143933-81-5

Cat. No.: B2449267

Get Quote

Executive Summary
Indocyanine Green (ICG) Maleimide is a near-infrared (NIR) fluorophore functionalized for site-

specific conjugation to cysteine residues on proteins and antibodies.[1][2][3] While widely used

for its deep-tissue penetration capabilities (650–900 nm window), ICG is notoriously

environmentally sensitive. Its molar extinction coefficient (

) is not a static constant; it shifts significantly based on solvent polarity, concentration
(aggregation), and protein binding.

This guide provides the authoritative spectral data, a self-validating conjugation protocol, and

the mathematical framework to accurately determine the Degree of Labeling (DOL), specifically

addressing the behavior at 780 nm.

Part 1: Spectral Properties & The "Golden Number"
The molar extinction coefficient (
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) represents the intrinsic ability of a chemical species to attenuate light at a given wavelength.
[4] For ICG Maleimide, 780 nm is the approximate absorption maximum (

) in aqueous buffers, but this shifts in organic solvents.

Consensus Data Table
Parameter Value Conditions / Notes

(Peak) 218,000 – 230,000 M⁻¹cm⁻¹

Typical range provided by

major vendors (Lumiprobe,

Tocris, AAT Bioquest).[4]

(Water/PBS) 780 nm

Predominantly monomeric

form. High concentrations (>20

µM) cause H-aggregation,

shifting peak to ~700 nm.

(DMSO/MeOH) 785 – 789 nm

Solvatochromic red-shift. At

780 nm in DMSO, absorbance

is ~95% of peak.

(Protein-Bound) 805 nm

Binding to albumin/IgG causes

a bathochromic shift (red shift)

and fluorescence

enhancement.

Correction Factor (

)
0.05 – 0.08

Contribution of ICG to

. Use 0.07 as the standard

starting value.

Expert Insight: The Solvent Trap
Do not blindly apply the

value from a datasheet without noting the solvent.

In PBS (Conjugation Buffer): Use

.
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In DMSO (Stock Solution): The peak is ~789 nm. If you measure at 780 nm, you are on the

shoulder.

Recommendation: Always record a full spectrum (600–900 nm) of your stock solution. If the

peak is at 789 nm, use the absorbance at 789 nm for concentration calculations, not 780 nm.

Part 2: Technical Workflow (Conjugation &
Quantification)
This protocol is designed to minimize ICG's two main failure modes: hydrolysis of the

maleimide group and H-aggregation (stacking of dye molecules that quenches fluorescence).

Phase 1: Preparation & Reduction
Maleimides react with free thiols (sulfhydryls). Most antibodies require reduction of inter-chain

disulfides to generate these thiols.

Materials:

ICG Maleimide (Store at -20°C, under argon/nitrogen).

Anhydrous DMSO.[5]

TCEP (Tris(2-carboxyethyl)phosphine) or DTT.[5]

Conjugation Buffer: PBS pH 7.2, 5 mM EDTA (EDTA prevents metal-catalyzed oxidation of

thiols).

Phase 2: The Conjugation Logic

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b2449267/docs?utm_src=pdf-body#technical-guide-molar-extinction-coefficient-of-icg-maleimide-at-780-nm
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-icg-maleimide-version-b359a28af9.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-icg-maleimide-version-b359a28af9.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2449267?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ICG-Maleimide
(in DMSO)

Conjugation Reaction
(pH 7.2, 1-2h, RT)

Add 10-20x Molar Excess

Protein/Ab
(Disulfides)

Reduction
(TCEP/DTT)

Generate -SH

Desalting
(Remove DTT)If DTT used

If TCEP used

Quench
(Cysteine/BME)

Stop Reaction Final Purification
(Sephadex G-25)

Remove Free Dye UV-Vis Analysis
(A280 & A780)

Click to download full resolution via product page

Figure 1: Step-by-step workflow for ICG-Maleimide conjugation. Note that TCEP does not react

with maleimides and does not require removal before conjugation, whereas DTT must be

removed.

Phase 3: Detailed Protocol Steps
Reconstitution (Critical):

Dissolve ICG Maleimide in anhydrous DMSO immediately before use.[5]

Why? Maleimides hydrolyze in water. ICG aggregates in water.[4] DMSO solves both.

Target concentration: 10 mM.

Protein Reduction:

Add 10–20 molar equivalents of TCEP to the protein (1–5 mg/mL).

Incubate 30 mins at Room Temperature (RT).

Note: If using DTT, you must perform a buffer exchange (Zeba spin column or dialysis) to

remove DTT before adding the dye, or the dye will conjugate to the DTT.

Labeling Reaction:

Add 10–20 molar equivalents of ICG-Maleimide to the reduced protein.
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Tip: Add the dye slowly while vortexing gently to prevent local high concentrations that

trigger aggregation.

Incubate 1–2 hours at RT in the dark.

Purification:

Remove excess free dye using a Sephadex G-25 column or similar size-exclusion

chromatography (SEC).

Visual Cue: The conjugate (protein-dye) will elute first (green band). The free dye (smaller)

will remain in the column.

Part 3: Degree of Labeling (DOL) Calculation
To determine how many ICG molecules are attached to each protein, use the Beer-Lambert

Law with correction for the dye's absorbance at 280 nm.

The Formula
Variables Definition

: Absorbance of the conjugate at the dye's peak (measure at ~780 nm).

: Molar extinction coefficient of the protein (e.g., IgG

).

: Absorbance of the conjugate at 280 nm.[6]

: Correction Factor (0.07).

: Molar extinction coefficient of ICG Maleimide (

).

Calculation Example
You measure a purified IgG-ICG conjugate:

Correct

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://docs.aatbio.com/products/protocol/180.pdf
https://www.benchchem.com/product/b2449267/docs?utm_src=pdf-body#technical-guide-molar-extinction-coefficient-of-icg-maleimide-at-780-nm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2449267?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


:

Calculate Concentration of Dye (

):

Calculate Concentration of Protein (

):

Calculate DOL:

Result: Approximately 3 ICG molecules per antibody.

Part 4: Troubleshooting & Stability
The Aggregation Problem (H-Dimers)
ICG is amphiphilic. In aqueous solutions, the hydrophobic polyene chains stack, forming "H-

aggregates."

Symptom: A new spectral peak appears at ~700 nm (blue-shifted) and fluorescence intensity

drops drastically (quenching).

Prevention:

Keep the Degree of Labeling (DOL) low (< 3-4). High DOL forces dyes close together on

the protein surface, promoting aggregation.

Store conjugates with BSA or in buffers containing low percentages of detergent (e.g.,

0.05% Tween-20) if compatible with downstream apps.

Storage
Powder: -20°C, desiccated, dark. Stable for 12 months.

Conjugate: 4°C, dark. Do not freeze conjugates (causes aggregation/precipitation). Add

Sodium Azide (0.02%) for long-term storage if not used in vivo.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://omlc.org/spectra/icg/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3046663/
https://www.benchchem.com/product/b2449267?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lumiprobe.com/p/icg-maleimide
https://www.aatbio.com/products/icg-maleimide
https://www.bioacts.com/item/item_view.php?gcode=14244
https://www.benchchem.com/product/b2449267
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-icg-maleimide-version-b359a28af9.pdf
https://docs.aatbio.com/products/protocol/180.pdf
https://www.benchchem.com/product/b2449267/docs#technical-guide-molar-extinction-coefficient-of-icg-maleimide-at-780-nm
https://www.benchchem.com/product/b2449267/docs#technical-guide-molar-extinction-coefficient-of-icg-maleimide-at-780-nm
https://www.benchchem.com/product/b2449267/docs#technical-guide-molar-extinction-coefficient-of-icg-maleimide-at-780-nm
https://www.benchchem.com/product/b2449267/docs#technical-guide-molar-extinction-coefficient-of-icg-maleimide-at-780-nm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2449267?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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